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Compound of Interest

Compound Name: 4-Propyl-1-octanol

Cat. No.: B1371254 Get Quote

Disclaimer: This document aims to provide a comprehensive overview of 4-propyloctan-1-ol.

However, publicly available scientific literature lacks specific studies on the biological activity,

experimental protocols, and defined signaling pathways directly associated with this

compound. Therefore, this guide summarizes its known chemical properties and provides a

broader context based on the characteristics of structurally related long-chain and branched-

chain alcohols.

Chemical and Physical Properties
4-Propyloctan-1-ol is a branched-chain primary alcohol. Its fundamental properties are

summarized below.
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Property Value Source

IUPAC Name 4-propyloctan-1-ol PubChem

Molecular Formula C₁₁H₂₄O PubChem[1]

Molecular Weight 172.31 g/mol PubChem[1]

CAS Number 137008-38-9 PubChem[1]

XLogP3 4.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 8 PubChem

Topological Polar Surface Area 20.2 Å² PubChem

Synthesis and Manufacturing
Detailed, publicly accessible protocols for the specific synthesis of 4-propyloctan-1-ol are not

readily available in the searched scientific literature. However, the synthesis of structurally

similar branched-chain alcohols can often be achieved through established organometallic

reactions.

A potential synthetic approach could involve the Grignard reaction. This would entail the

reaction of a Grignard reagent, such as propyl magnesium bromide, with an appropriate

aldehyde, followed by an aqueous workup to yield the desired alcohol.

Below is a conceptual workflow for a possible synthesis route.

Propyl Magnesium Bromide

Grignard Reaction
in Dry Ether

Heptanal

Grignard Adduct Aqueous Workup
(e.g., NH4Cl solution) 4-Propyloctan-1-ol
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Caption: Conceptual workflow for the synthesis of 4-propyloctan-1-ol.

Biological Context and Toxicological Profile of
Related Compounds
While no specific biological data for 4-propyloctan-1-ol was found, general toxicological

information on long-chain and branched-chain alcohols is available.

General Toxicity of Long-Chain Alcohols
Long-chain alcohols are generally characterized by low acute and repeat-dose toxicity.[2] High

doses may lead to minimal liver toxicity.[2] They typically do not show evidence of genotoxicity,

reproductive toxicity, or developmental toxicity.[2] Skin irritation potential is dependent on the

carbon chain length, with alcohols in the C6-C11 range being considered irritants.[2]

General Toxicity of Branched-Chain Saturated Alcohols
A safety assessment of branched-chain saturated alcohols used as fragrance ingredients

indicated a low order of acute toxicity. Repeated application of several tested branched-chain

alcohols showed low systemic toxicity. Furthermore, studies on eight different branched-chain

saturated alcohols and their metabolites did not reveal any in vivo or in vitro genotoxicity.

Potential Signaling Pathways and Mechanisms of
Action (Hypothetical)
Given the absence of specific data for 4-propyloctan-1-ol, its mechanism of action can only be

hypothesized based on the properties of other long-chain alcohols. Due to their amphipathic

nature, long-chain alcohols can interact with cell membranes, potentially influencing membrane

fluidity and the function of membrane-bound proteins.

The general pharmacological effects of simpler alcohols, such as ethanol, involve interactions

with neurotransmitter receptors like GABA-A and NMDA receptors. However, it is important to

note that the significantly larger and more lipophilic structure of 4-propyloctan-1-ol makes a
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direct comparison of its pharmacological profile to that of small-chain alcohols highly

speculative.

A logical diagram illustrating the potential interaction of a generic long-chain alcohol with a cell

membrane is provided below.
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Caption: Hypothetical interaction of 4-propyloctan-1-ol with a cell membrane.

Conclusion and Future Directions
Currently, there is a significant gap in the scientific literature regarding the biological effects and

potential applications of 4-propyloctan-1-ol. While its chemical properties are documented, its

pharmacological and toxicological profiles remain uninvestigated. Future research should focus

on in vitro and in vivo studies to elucidate its biological activity, mechanism of action, and safety

profile. Such studies would be crucial to determine its potential for use in drug development or

other scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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